Cas no 1806901-76-7 (Ethyl 4-amino-3-(difluoromethyl)-2-methylpyridine-5-acetate)

• Product Name: Ethyl 4-amino-3-(difluoromethyl)-2-methylpyridine-5-acetate
• CAS No: 1806901-76-7
• MF: C₁₁H₁₄F₂N₂O₂
• MW: 244.237869739532
• CID: 4857173
• Update Time: 2025-10-29

Ethyl 4-amino-3-(difluoromethyl)-2-methylpyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-amino-3-(difluoromethyl)-2-methylpyridine-5-acetate

• Inchi： 1S/C11H14F2N2O2/c1-3-17-8(16)4-7-5-15-6(2)9(10(7)14)11(12)13/h5,11H,3-4H2,1-2H3,(H2,14,15)
• InChI Key： WJDYDBCXNDKSCN-UHFFFAOYSA-N
• SMILES： FC(C1C(C)=NC=C(CC(=O)OCC)C=1N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 264
• XLogP3: 1.3
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 4-amino-3-(difluoromethyl)-2-methylpyridine-5-acetate

Comprehensive Overview of Ethyl 4-amino-3-(difluoromethyl)-2-methylpyridine-5-acetate (CAS No. 1806901-76-7)

Ethyl 4-amino-3-(difluoromethyl)-2-methylpyridine-5-acetate, with the CAS number 1806901-76-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyridine derivative family, characterized by its unique difluoromethyl and amino functional groups, which contribute to its reactivity and potential applications. Researchers and industries are increasingly exploring its utility in drug discovery and crop protection due to its structural versatility.

The molecular structure of Ethyl 4-amino-3-(difluoromethyl)-2-methylpyridine-5-acetate includes a pyridine ring substituted with a difluoromethyl group at the 3-position and an ethyl acetate moiety at the 5-position. These features make it a valuable intermediate in synthesizing more complex molecules. Recent studies highlight its role in developing small-molecule inhibitors and bioactive compounds, aligning with the growing demand for novel therapeutics and sustainable agricultural solutions.

In the context of current trends, CAS 1806901-76-7 is often discussed alongside topics like green chemistry and precision agriculture. As industries shift toward environmentally friendly practices, the compound's potential for low-toxicity applications is being rigorously evaluated. Additionally, its relevance in AI-driven drug discovery has sparked interest, as computational models increasingly predict its interactions with biological targets, reducing experimental timelines.

From a synthetic chemistry perspective, Ethyl 4-amino-3-(difluoromethyl)-2-methylpyridine-5-acetate is synthesized through multi-step reactions involving halogenation, amination, and esterification. Its purity and yield are critical for downstream applications, prompting advancements in chromatographic purification techniques. Analytical methods such as HPLC and NMR spectroscopy are routinely employed to characterize this compound, ensuring compliance with industry standards.

The compound's stability under various conditions is another area of active research. Questions like "How does Ethyl 4-amino-3-(difluoromethyl)-2-methylpyridine-5-acetate degrade in aqueous solutions?" or "What are its storage recommendations?" are frequently searched, reflecting user concerns about practical handling. Studies suggest that it remains stable at room temperature when protected from moisture and light, making it suitable for long-term storage.

In the pharmaceutical sector, CAS 1806901-76-7 is explored for its potential in kinase inhibition and anti-inflammatory applications. Its difluoromethyl group is particularly noteworthy, as fluorine incorporation often enhances metabolic stability and bioavailability. These attributes align with the rising demand for next-generation therapeutics targeting chronic diseases.

Agrochemical applications of Ethyl 4-amino-3-(difluoromethyl)-2-methylpyridine-5-acetate focus on its role as a precursor for herbicides and pesticides. With global emphasis on food security and sustainable farming, this compound's derivatives are being tested for efficacy against resistant weed species while minimizing environmental impact. Such innovations address the pressing need for climate-resilient crops.

Regulatory and safety profiles of 1806901-76-7 are also critical discussion points. While not classified as hazardous under current guidelines, proper personal protective equipment (PPE) is recommended during handling. FAQs like "Is Ethyl 4-amino-3-(difluoromethyl)-2-methylpyridine-5-acetate biodegradable?" underscore the importance of environmental stewardship in chemical usage.

Looking ahead, the compound's adaptability positions it as a key player in interdisciplinary research. Whether in material science for functional coatings or in bioconjugation for diagnostic tools, its applications continue to expand. Collaborative efforts between academia and industry will likely unlock further potentials, solidifying its role in modern chemistry.